The role of Yb3+ concentrations on Er3+ doped SrLaMgTaO6 double perovskite phosphors
RSC Advances Pub Date: 2017-01-05 DOI: 10.1039/C6RA24808J
Abstract
Er3+, Yb3+ co-doped SrLaMgTaO6 phosphors have been synthesized by a solid state reaction method. Under a 975 nm excitation, the SrLaMgTaO6:Er3+/Yb3+ phosphors exhibited strong green luminescence centered at 525 nm and 545 nm and relatively weak red anti-stokes luminescence centered at 660 nm. Herein, we have established the upconversion mechanism based on the down conversion and upconversion photoluminescence (UCPL) properties. The sensitized energy upconversion [s-ETU2: Yb3+ (2F5/2) + Er3+ (4I11/2) → Yb3+ (2F7/2) + Er3+ (4F7/2)] is a main route of green UCPL, and the energy back transfer [EBT: Er3+ (4S3/2) + Yb3+ (2F7/2) → Er3+ (4I13/2) + Yb3+ (2F5/2)] is a main route of red UCPL, which reduces the green UCPL to a certain degree. The reduced green and red UCPL of the sample with a high concentration of Yb3+ is mainly attributed to the concentration quenching of the Yb3+ ion.
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